Cas no 118143-27-4 (Cholestan-3-ol,3-(trifluoromethyl)-, (5a)- (9CI))

• Product Name: Cholestan-3-ol,3-(trifluoromethyl)-, (5a)- (9CI)
• CAS No: 118143-27-4
• MF: C₂₈H₄₇F₃O
• MW: 456.667399644852
• CID: 131776
• PubChem ID: 75530425
• Update Time: 2025-04-19

Cholestan-3-ol,3-(trifluoromethyl)-, (5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholestan-3-ol,3-(trifluoromethyl)-, (5a)- (9CI)
• 3-TRIFLUOROMETHYL-5A-CHOLESTAN-3-OL
• Cholestan-3-ol,3-(trifluoroMethyl)-,(5a)
• Cholestan-3-ol, 3-(trifluoroMethyl)-, (5a)-
• 118143-27-4
• (5S,8R,9S,10S,13R,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-3-(trifluoromethyl)hexadecahydro-1H-cyclopenta[a]phenanthren-3-ol
• AKOS017343039
• (5S,8R,9S,10S,13R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-3-(trifluoromethyl)-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-ol
• (5S,8R,9S,10S,13R,17R)-17-[(1R)-1,5-dimethylhexyl]-10,13-dimethyl-3-(trifluoromethyl)-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-ol

• Inchi： 1S/C28H47F3O/c1-18(2)7-6-8-19(3)22-11-12-23-21-10-9-20-17-27(32,28(29,30)31)16-15-25(20,4)24(21)13-14-26(22,23)5/h18-24,32H,6-17H2,1-5H3/t19-,20+,21+,22-,23?,24+,25+,26-,27?/m1/s1
• InChI Key： MMDZLOYYVBYGCO-QCEVEKBTSA-N
• SMILES： FC(C1(CC[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CCC21)O)(F)F

Computed Properties

• Exact Mass: 456.35800
• Monoisotopic Mass: 456.358
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 10.3

Experimental Properties

• PSA: 20.23000
• LogP: 8.40110